Cas no 716331-84-9 (1,7-dimethyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 1,7-dimethyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 716331-84-9
• MF: C₂₂H₂₁N₅O₃
• MW: 403.433844327927
• CID: 6007060
• PubChem ID: 665609
• Update Time: 2025-07-15

1,7-dimethyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,7-dimethyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• 1,6-Dimethyl-8-(4-phenoxy-phenyl)-5,6,7,8-tetrahydro-1H-1,3,4b,8,9-pentaaza-fluorene-2,4-dione
• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 6,7,8,9-tetrahydro-1,7-dimethyl-9-(4-phenoxyphenyl)-
• HMS2301L23
• AKOS016042223
• 1,7-dimethyl-9-(4-phenoxyphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• 1,7-dimethyl-9-(4-phenoxyphenyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
• MLS000082859
• AKOS000729037
• Z247616508
• F3235-1095
• CHEMBL1419368
• 716331-84-9
• MLS002583836
• AKOS005701234
• SMR000046877

• Inchi： 1S/C22H21N5O3/c1-14-12-26(15-8-10-17(11-9-15)30-16-6-4-3-5-7-16)21-23-19-18(27(21)13-14)20(28)24-22(29)25(19)2/h3-11,14H,12-13H2,1-2H3,(H,24,28,29)
• InChI Key： DWFNZQQUTVLQOC-UHFFFAOYSA-N
• SMILES： N12CC(C)CN(C3=CC=C(OC4=CC=CC=C4)C=C3)C1=NC1=C2C(=O)NC(=O)N1C

Computed Properties

• Exact Mass: 403.16443955g/mol
• Monoisotopic Mass: 403.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 10.56±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1,7-dimethyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Introduction to 1,7-dimethyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS No. 716331-84-9)

1,7-dimethyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS No. 716331-84-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidopurines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a pyrimido[1,2-g]purine core with specific substituents that contribute to its pharmacological properties.

The chemical structure of 1,7-dimethyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione consists of a central pyrimidopurine ring system with two methyl groups at positions 1 and 7. Additionally, the compound features a 4-phenoxyphenyl group attached at position 9. These structural elements are crucial for understanding the compound's interactions with biological targets and its potential therapeutic applications.

Recent studies have highlighted the potential of 1,7-dimethyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione in various medicinal contexts. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 1,7-dimethyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the Akt/mTOR pathway in breast cancer cells and reduce tumor growth in xenograft models.

The pharmacokinetic properties of 1,7-dimethyl-9-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H，9-pyrimido[1，2-g]purine-2，4-dione have also been studied to assess its suitability for clinical applications. Preliminary data indicate that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, 1，7-dimethyl-9-(4-phenoxyphenyl)-1，2，3，4，6，7，8，9-tetrahydro[1，2]pyrimido[5',6':5，6]pyrido[3，2-b]indole-5，7(5a H)-dione (a closely related compound) has been explored for its ability to modulate neurotransmitter systems in the brain. Research suggests that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease.

The synthesis of 1，7-dimethyl-9-(4-phenoxyphenyl)-1，2，3，4，6，7，8，9-tetrahydro[1，2]pyrimido[5'，6':5，6]pyrido[3，2-b]indole-5，7(5a H)-dione involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by cyclization reactions to form the pyrimidopurine core. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale.

Clinical trials are currently underway to evaluate the safety and efficacy of 1，7-dimethyl-9-(4-phenoxyphenyl)-1，2，3，4，6，7،8،9-tetrahydro[1，2]pyrimido[5'，6':5،6]pyrido[3،2-b]indole-5،7(5a H)-dione in various disease models. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 1،7-dimethyl-9-(4-phenoxyphenyl)-1،2،3،4،6،7،8،9-tetrahydro[1،2]pyrimido[5'،6':5،6]pyrido[3،2-b]indole-5،7(5a H)-dione (CAS No. 716331-84-9) is a multifaceted compound with significant potential in multiple therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.